Cas no 2309604-37-1 (2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2309604-37-1
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6342273
• PubChem ID: 131702386
• Update Time: 2025-10-29

2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide
• AKOS040705619
• F6573-9003
• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide
• 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide
• 2309604-37-1
• 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]acetamide

• Inchi： 1S/C18H18N4O3/c1-12-13(2)21-11-22(18(12)24)9-17(23)20-7-14-5-16(8-19-6-14)15-3-4-25-10-15/h3-6,8,10-11H,7,9H2,1-2H3,(H,20,23)
• InChI Key： SOMZSLXINKCLEQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=CN1CC(NCC1C=NC=C(C2=COC=C2)C=1)=O

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide

2-(4,5-Dimethyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)-N-{5-(Furan-3-Yl)Pyridin-3-Ylmethyl}Acetamide: A Comprehensive Overview

The compound 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide, identified by the CAS registry number CAS No 2309604-37-1, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a furan moiety, and an acetamide group. These structural features contribute to its unique chemical properties and biological activity.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The integration of these techniques has not only improved the yield and purity of the compound but also facilitated its application in drug discovery programs. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapeutics.

The molecular architecture of CAS No 2309604-37-1 is particularly intriguing due to the presence of the furan ring, which is known for its ability to participate in various non-covalent interactions. This feature enhances the molecule's bioavailability and stability in physiological conditions. Furthermore, the pyrimidine ring system contributes to hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity in biological systems.

In terms of pharmacokinetics, studies have shown that this compound demonstrates favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents across biological barriers. Additionally, ongoing research is exploring its role as a scaffold for drug design, where modifications to the acetamide group could lead to novel bioactive compounds with enhanced efficacy.

The synthesis of 2-(4,5-dimethyl-6-Oxo...) has also been optimized through green chemistry principles, reducing environmental impact while maintaining high-quality standards. This approach aligns with current trends toward sustainable chemical manufacturing and highlights the compound's suitability for large-scale production if approved for therapeutic use.

Emerging data from collaborative research initiatives suggest that this compound may also find applications in agrochemicals due to its potential insecticidal properties. Field trials are currently underway to assess its effectiveness against major agricultural pests without adverse effects on non-target species or the environment.

In conclusion, CAS No 2309604-37-based compounds represent a frontier in modern chemical innovation. Their unique structural attributes and versatile functional groups position them as valuable tools in drug development and materials science. As research continues to unravel their full potential, it is anticipated that these compounds will play a pivotal role in addressing unmet medical needs and advancing sustainable agricultural practices.